Cas no 1261571-01-0 (4-Chloro-3'-(trifluoromethoxy)biphenyl-2-carboxaldehyde)

• Product Name: 4-Chloro-3'-(trifluoromethoxy)biphenyl-2-carboxaldehyde
• CAS No: 1261571-01-0
• MF: C₁₄H₈ClF₃O₂
• MW: 300.660333633423
• CID: 4992040
• Update Time: 2025-06-11

4-Chloro-3'-(trifluoromethoxy)biphenyl-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3'-(trifluoromethoxy)biphenyl-2-carboxaldehyde

• Inchi： 1S/C14H8ClF3O2/c15-11-4-5-13(10(6-11)8-19)9-2-1-3-12(7-9)20-14(16,17)18/h1-8H
• InChI Key： PUAWYINSJISGEL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=O)C=1)C1C=CC=C(C=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 335
• XLogP3: 4.8
• Topological Polar Surface Area: 26.3

Additional information on 4-Chloro-3'-(trifluoromethoxy)biphenyl-2-carboxaldehyde

4-Chloro-3'-(trifluoromethoxy)biphenyl-2-carboxaldehyde (CAS No. 1261571-01-0): An Overview

4-Chloro-3'-(trifluoromethoxy)biphenyl-2-carboxaldehyde (CAS No. 1261571-01-0) is a versatile organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its chloro and trifluoromethoxy substituents, exhibits a range of interesting properties that make it a valuable building block in the synthesis of various pharmaceuticals and functional materials.

The molecular structure of 4-Chloro-3'-(trifluoromethoxy)biphenyl-2-carboxaldehyde consists of a biphenyl core with a chloro substituent at the 4-position and a trifluoromethoxy group at the 3'-position. The presence of these functional groups imparts distinct chemical and physical properties to the molecule, making it an attractive candidate for various applications. The carboxaldehyde group at the 2-position further enhances its reactivity, enabling it to participate in a wide array of chemical reactions.

In recent years, the study of 4-Chloro-3'-(trifluoromethoxy)biphenyl-2-carboxaldehyde has been driven by its potential in the development of novel pharmaceuticals. Research has shown that compounds with similar structures exhibit promising biological activities, including anti-inflammatory, antiviral, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound as an intermediate in the synthesis of potent inhibitors of specific enzymes involved in cancer progression.

The chloro and trifluoromethoxy substituents are particularly noteworthy for their ability to modulate the lipophilicity and electronic properties of the molecule. These properties are crucial for optimizing the pharmacokinetic and pharmacodynamic profiles of drug candidates. The carboxaldehyde group, on the other hand, provides a reactive site for further functionalization, allowing for the introduction of additional pharmacophores or prodrug moieties.

Beyond its applications in medicinal chemistry, 4-Chloro-3'-(trifluoromethoxy)biphenyl-2-carboxaldehyde has also found use in materials science. Its unique electronic structure makes it suitable for the development of organic semiconductors and optoelectronic materials. Recent research has explored its potential as a building block for organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). The presence of the trifluoromethoxy group enhances its electron-withdrawing capability, which is beneficial for improving charge transport properties in these devices.

The synthesis of 4-Chloro-3'-(trifluoromethoxy)biphenyl-2-carboxaldehyde typically involves multi-step processes that require careful control over reaction conditions to ensure high yields and purity. Common synthetic routes include Suzuki coupling reactions, Friedel-Crafts acylation, and selective oxidation steps. Advances in green chemistry have also led to more environmentally friendly methods for producing this compound, reducing waste and improving sustainability.

In conclusion, 4-Chloro-3'-(trifluoromethoxy)biphenyl-2-carboxaldehyde (CAS No. 1261571-01-0) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique combination of functional groups makes it an attractive candidate for further research and development. As new applications continue to emerge, this compound is likely to play an increasingly important role in advancing various scientific fields.